Cas no 2228148-47-6 (2-(2-hydroxy-2-methylpropyl)-4,5-dimethylphenol)

• Product Name: 2-(2-hydroxy-2-methylpropyl)-4,5-dimethylphenol
• CAS No: 2228148-47-6
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 6283642
• PubChem ID: 165720888
• Update Time: 2025-05-22

2-(2-hydroxy-2-methylpropyl)-4,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxy-2-methylpropyl)-4,5-dimethylphenol
• EN300-1736341
• 2228148-47-6

• Inchi： 1S/C12H18O2/c1-8-5-10(7-12(3,4)14)11(13)6-9(8)2/h5-6,13-14H,7H2,1-4H3
• InChI Key： JEPYCDYURQKCCR-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1C(=CC(C)=C(C)C=1)O

Computed Properties

• Exact Mass: 194.130679813g/mol
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-(2-hydroxy-2-methylpropyl)-4,5-dimethylphenol

Introduction to 2-(2-Hydroxy-2-Methylpropyl)-4,5-Dimethylphenol (CAS No. 2228148-47-6)

2-(2-Hydroxy-2-Methylpropyl)-4,5-Dimethylphenol, also known by its CAS number 2228148-47-6, is a versatile organic compound with significant applications in various industries. This compound is a derivative of phenol, characterized by its unique structure that combines hydroxyl and methyl groups in a specific arrangement. The presence of these functional groups imparts distinct chemical and physical properties, making it valuable in fields such as pharmaceuticals, agrochemicals, and specialty chemicals.

The molecular structure of 2-(2-Hydroxy-2-Methylpropyl)-4,5-Dimethylphenol consists of a phenol ring substituted with a hydroxyl group at position 1 and methyl groups at positions 4 and 5. Additionally, the compound features a 2-hydroxy-2-methylpropyl group attached at position 3. This substitution pattern not only enhances the compound's stability but also contributes to its reactivity in various chemical reactions.

Recent studies have highlighted the potential of CAS No. 2228148-47-6 in the development of advanced materials. For instance, researchers have explored its role in synthesizing high-performance polymers for use in electronics and aerospace applications. The compound's ability to form stable bonds under high temperatures has made it a promising candidate for these cutting-edge materials.

In the pharmaceutical sector, 2-(2-Hydroxy-2-Methylpropyl)-4,5-Dimethylphenol has shown potential as an intermediate in drug synthesis. Its hydroxyl group facilitates the formation of hydrogen bonds, which are crucial for drug-target interactions. Moreover, the methyl groups provide steric hindrance, enhancing the compound's bioavailability and stability within biological systems.

The synthesis of CAS No. 2228148-47-6 typically involves multi-step reactions, including Friedel-Crafts alkylation and subsequent oxidation processes. These methods ensure high purity and yield, making the compound suitable for large-scale industrial production.

In conclusion, 2-(2-Hydroxy-2-Methylpropyl)-4,5-Dimethylphenol (CAS No. 22